Ethyl Caproate
Ethyl Caproate
Ethyl hexanoate is a fatty acid ethyl ester obtained by the formal condensation of hexanoic acid with ethanol. It has a role as a metabolite. It is a fatty acid ethyl ester and a hexanoate ester.
, also known as ethyl N-hexanoat or ethyl caproate, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Thus, is considered to be a fatty ester lipid molecule. exists as a solid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). has been detected in multiple biofluids, such as feces, saliva, and urine. Within the cell, is primarily located in the cytoplasm. exists in all eukaryotes, ranging from yeast to humans. is a sweet, apple peel, and banana tasting compound that can be found in a number of food items such as passion fruit, fruits, pomes, and guava. This makes a potential biomarker for the consumption of these food products.
, also known as ethyl N-hexanoat or ethyl caproate, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Thus, is considered to be a fatty ester lipid molecule. exists as a solid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). has been detected in multiple biofluids, such as feces, saliva, and urine. Within the cell, is primarily located in the cytoplasm. exists in all eukaryotes, ranging from yeast to humans. is a sweet, apple peel, and banana tasting compound that can be found in a number of food items such as passion fruit, fruits, pomes, and guava. This makes a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
123-66-0
VCID:
VC0042987
InChI:
InChI=1S/C8H16O2/c1-3-5-6-7-8(9)10-4-2/h3-7H2,1-2H3
SMILES:
CCCCCC(=O)OCC
Molecular Formula:
C8H16O2
Molecular Weight:
144.21 g/mol
Ethyl Caproate
CAS No.: 123-66-0
Reference Standards
VCID: VC0042987
Molecular Formula: C8H16O2
Molecular Weight: 144.21 g/mol
| CAS No. | 123-66-0 |
|---|---|
| Product Name | Ethyl Caproate |
| Molecular Formula | C8H16O2 |
| Molecular Weight | 144.21 g/mol |
| IUPAC Name | ethyl hexanoate |
| Standard InChI | InChI=1S/C8H16O2/c1-3-5-6-7-8(9)10-4-2/h3-7H2,1-2H3 |
| Standard InChIKey | SHZIWNPUGXLXDT-UHFFFAOYSA-N |
| SMILES | CCCCCC(=O)OCC |
| Canonical SMILES | CCCCCC(=O)OCC |
| Boiling Point | 167.0 °C |
| Density | d204 0.87 0.867-0.871 |
| Melting Point | -67.0 °C Mp -67.5 ° -67.5°C |
| Physical Description | Liquid Colourless liquid with a wine-like odou |
| Description | Ethyl hexanoate is a fatty acid ethyl ester obtained by the formal condensation of hexanoic acid with ethanol. It has a role as a metabolite. It is a fatty acid ethyl ester and a hexanoate ester. , also known as ethyl N-hexanoat or ethyl caproate, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Thus, is considered to be a fatty ester lipid molecule. exists as a solid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). has been detected in multiple biofluids, such as feces, saliva, and urine. Within the cell, is primarily located in the cytoplasm. exists in all eukaryotes, ranging from yeast to humans. is a sweet, apple peel, and banana tasting compound that can be found in a number of food items such as passion fruit, fruits, pomes, and guava. This makes a potential biomarker for the consumption of these food products. |
| Solubility | 0.00 M 0.629 mg/mL at 25 °C Soluble in most fixed oils and in propylene glycol, insoluble in water and glycerol 1ml in 2ml 70% ethanol (in ethanol) |
| Synonyms | Hexanoic Acid Ethyl Ester; Caproic Acid Ethyl Ester; Ethyl Caproate; Ethyl Capronate; Ethyl Hexanoate; NSC 8882 |
| PubChem Compound | 31265 |
| Last Modified | Nov 11 2021 |
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